Cas no 41669-05-0 (5-(Chloromethyl)-3-methyl-1H-pyrazole)

• Product Name: 5-(Chloromethyl)-3-methyl-1H-pyrazole
• CAS No: 41669-05-0
• MF: C₅H₇ClN₂
• MW: 130.575479745865
• CID: 2105743
• Update Time: 2023-08-03

5-(Chloromethyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-5-methyl-1H-pyrazole
• 5-(chloromethyl)-3-methyl-1H-pyrazole hydrochloride
• 5-(chloromethyl)-3-methyl-1H-pyrazole
• 3-Chloromethyl-5-methylpyrazole
• KEPUREDQLSLAGZ-UHFFFAOYSA-N
• HTS001515
• BBL019538
• 3-Methyl-5-(chloromethyl)-1H-pyrazole
• 5-(Chloromethyl)-3-methyl-1H-pyrazole

• Inchi： 1S/C5H7ClN2/c1-4-2-5(3-6)8-7-4/h2H,3H2,1H3,(H,7,8)
• InChI Key： KEPUREDQLSLAGZ-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C)NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• XLogP3: 1
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles